2-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide

• IUPAC Name: 2-chloro-N-(1-ethyl-8-methylpyrazolo[3,4-b]quinolin-3-yl)benzamide
• InChI: InChI=1S/C20H17ClN4O/c1-3-25-19-15(11-13-8-6-7-12(2)17(13)22-19)18(24-25)23-20(26)14-9-4-5-10-16(14)21/h4-11H,3H2,1-2H3,(H,23,24,26)
• InChI Key: ACSASESGMRNGEP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=C(C=CC=C3C=C2C(=N1)NC(=O)C4=CC=CC=C4Cl)C
• Molecular Formula: C20H17ClN4O
• Molecular Weight: 364.8 g/mol

Description

The compound “2-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide” is a derivative of pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridines are nitrogen-containing heterocycles that are important frameworks for the discovery of potent bioactive agents in pharmaceuticals and agrochemicals.

Synthesis Analysis

The synthesis of pyrazolo[3,4-b]pyridine derivatives has been achieved through various methods. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced. This method provided the desired products with moderate to good

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[3,4-b]pyridines, have been reported to have a wide range of pharmacological properties

Biochemical Pathways

Similar compounds have been shown to have diverse biomedical applications , suggesting that they may affect multiple pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide in lab experiments is its potential to inhibit the growth of cancer cells and have antimicrobial activity against various pathogens. However, one limitation is that the mechanism of action is not fully understood, which may hinder its potential applications in various fields.

Future Directions

There are several future directions for research on 2-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide. One direction is to further investigate its mechanism of action to better understand its potential applications in various fields. Another direction is to study its potential as a therapeutic agent for cancer, neurological disorders, and infectious diseases. Additionally, research could focus on optimizing the synthesis method to improve the yield and purity of the compound.

Synthesis Methods

The synthesis of 2-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide involves the reaction of 2-chloroaniline with 8-methyl-1H-pyrazolo[3,4-b]quinoline-3-carboxylic acid in the presence of thionyl chloride. The resulting product is then reacted with ethylamine and benzoyl chloride to yield the final compound.

Scientific Research Applications

2-chloro-N-(1-ethyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)benzamide has been studied for its potential applications in various fields, including cancer research, neurological disorders, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In neurological disorders, it has been studied for its potential as a neuroprotective agent. In infectious diseases, it has been shown to have antimicrobial activity against various pathogens.